Cas no 90445-44-6 (1(3H)-Isobenzofuranone,3-(2-methylphenyl)-)

• Product Name: 1(3H)-Isobenzofuranone,3-(2-methylphenyl)-
• CAS No: 90445-44-6
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• CID: 798376
• PubChem ID: 367715
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,3-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-(2-methylphenyl)-
• 3-O-TOLYL-3H-ISOBENZOFURAN-1-ONE
• 90445-44-6
• NCI60_012502
• NSC-637648
• AKOS015963089
• 3-(o-tolyl)-3H-isobenzofuran-1-one
• 3-(2-Methylphenyl)phthalide
• SCHEMBL11545008
• 3-(o-Tolyl)isobenzofuran-1(3H)-one
• CHEMBL2007507
• NSC637648

• Inchi： 1S/C15H12O2/c1-10-6-2-3-7-11(10)14-12-8-4-5-9-13(12)15(16)17-14/h2-9,14H,1H3
• InChI Key： IPWGBWXYYLCOLW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 224.084
• Monoisotopic Mass: 224.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų